Cas no 168146-21-2 (1-Propanone, 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (2S)-)

• Product Name: 1-Propanone, 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (2S)-
• CAS No: 168146-21-2
• MF: C₁₀H₁₂O₄
• MW: 196.202g/mol
• CID: 225595
• Update Time: 2024-03-01

1-Propanone, 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (2S)-
• Evofolin A
• 1-Propanone, 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (2S)-

• Inchi： 1S/C10H12O4/c1-6(11)10(13)7-3-4-8(12)9(5-7)14-2/h3-6,11-12H,1-2H3/t6-/m0/s1
• InChI Key： XADGCRVOLDLTQY-LURJTMIESA-N
• SMILES： C(C1=CC=C(O)C(OC)=C1)(=O)[C@@H](O)C

Computed Properties

• Exact Mass: 196.074
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3

Experimental Properties

• Density: 1.243
• Boiling Point: 369.6°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.559

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones